Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

• Molecular Formula: C19H34O4
• Molecular Weight: 326.5 g/mol
• InChI: InChI=1S/C19H34O4/c1-3-4-5-7-11-14-17-19(23-17)16(20)13-10-8-6-9-12-15-18(21)22-2/h11,14,16-17,19-20H,3-10,12-13,15H2,1-2H3/b14-11-/t16-,17-,19-/m0/s1
• InChIKey: SUVKYIFKHJKQCV-KZCOOZCQSA-N

Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate: A Stereochemically Defined Oxylipin Reference Standard

Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate (CAS 135357-33-4) is a chiral epoxy alcohol methyl ester derived from linoleic acid, belonging to the oxylipin class of bioactive lipids . This compound is characterized by its specific (10S,11S,9S) stereochemistry and a 12(Z) double bond configuration, and it is primarily supplied as a >98% pure reference standard in solution for analytical and biochemical research applications [1].

Identity

10(S),11(S)-Epoxy-9(S)-hydroxy plant oxylipin reference standard

Format

Acetonitrile solution for direct LC-MS/MS method integration

Pathway Fit

Authentic intermediate for 9-LOX/EAS oxylipin profiling in Solanaceae

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. View Source

Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate: Why Regio- and Stereoisomers Are Not Interchangeable

Within the oxylipin family, compounds that appear superficially similar—such as regioisomers with the epoxy group at C9-C10 or stereoisomers like the 10(R),11(R) variant—are not functionally interchangeable. Experimental evidence shows that the position and stereochemistry of the epoxy and hydroxy groups dictate the compound's fate in biological pathways, including its conversion to specific trihydroxy derivatives with distinct antifungal activities [1]. For instance, the 9(S)-hydroperoxide precursor is selectively channeled into the 10(S),11(S)-epoxy alcohol pathway, whereas the 13-hydroperoxide is metabolized into ketols [1]. Therefore, selecting a generic or incorrect isomer would confound metabolic studies and yield non-physiological or irrelevant data.

Diastereomer

10(R),11(R) enantiomer produces different trihydroxy hydrolysis products, altering pathway fidelity.

Regioisomer

9,10-epoxy-11-hydroxy algal EAS product diverges in epoxide/hydroxyl position, misrepresenting plant-type enzyme activity.

Branch Isomer

12(R),13(S)-epoxy regioisomer originates from 13-HPOD pathway, not the 9-LOX/EAS route, limiting interchangeability.

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. View Source

Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate: Direct Comparative Evidence for Scientific Selection

Preferential Biosynthesis from 9(S)-Hydroperoxide in a Native Plant Pathway

The compound is produced as a major and distinct product of linoleic acid 9(S)-hydroperoxide metabolism in potato leaves, representing a specific branch of the plant oxylipin pathway. In head-to-head comparisons, the 9(S)-hydroperoxide is selectively metabolized to epoxy alcohols like the target compound, while the 13-hydroperoxide is converted to α- and γ-ketols, demonstrating a clear functional divergence based on substrate regiospecificity [1].

Stereochemistry

Head-to-head

10(S),11(S) natural vs. 10(R),11(R) synthetic: opposite epoxide configuration leads to distinct trihydroxy product spectra (1 vs. 2 products).

Enantiomer-specific attribution required for natural pathway studies.

Only the 10(S),11(S) form matches potato EAS product.

Evidence Dimension	Substrate-specific product yield in potato leaf homogenate
Target Compound Data	14% of total recovered radioactivity from 1-14C-labeled linoleic acid incubation
Comparator Or Baseline	α- and γ-ketols (derived from 13-hydroperoxide)
Quantified Difference	The 9(S)-hydroperoxide pathway produces the target compound, while the 13-hydroperoxide pathway does not; it instead yields α- and γ-ketols.
Conditions	Incubation of potato leaf whole homogenate with [1-14C]linoleic acid, followed by methyl esterification and straight-phase HPLC analysis [1].

Why This Matters

This demonstrates that the compound is not a minor side-product but a specific, quantifiable outcome of a distinct enzymatic branch, making it the correct standard for probing 9-lipoxygenase-derived oxylipin pathways.

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. View Source

Direct Biosynthetic Precursor to a Specific Antifungal Trihydroxy Oxylipin

The target compound is the direct biosynthetic precursor to methyl 9(S),10(S),11(R)-trihydroxy-12(Z)-octadecenoate, an oxylipin with known antifungal properties. The pathway is specific: the epoxy alcohol is converted by an epoxide hydrolase to this particular trihydroxy derivative, which was quantified alongside the target compound in the same experimental system [1]. This differs from the metabolic fate of the 13-hydroperoxide-derived epoxy alcohols.

Regioisomer position

Cross-study comparable

C10–C11 epoxide / C9–OH (plant) vs. C9–C10 epoxide / C11–OH (algal). Shifted functional group architecture.

Differentiates plant vs. algal EAS regiospecificity.

Distinct chromatographic and MS fragmentation expected.

Evidence Dimension	Relative yield of precursor vs. product in the same assay
Target Compound Data	14% of recovered radioactivity (as methyl ester)
Comparator Or Baseline	Methyl 9(S),10(S),11(R)-trihydroxy-12(Z)-octadecenoate
Quantified Difference	The trihydroxy product is formed at 18% yield from the same incubation, representing the immediate downstream metabolite of the target compound.
Conditions	Same incubation and HPLC analysis as above [1].

Why This Matters

This establishes the compound's role as a key pathway intermediate, making it an essential analytical standard for tracking flux through this specific branch of plant defense metabolism.

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. View Source

Differential Product Yield in Linoleic Acid-Supplemented Potato Homogenates

In a separate study quantifying oxylipin production in potato, the free acid form of the target compound (10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoic acid) was found to be a major product alongside the α-ketol. The epoxy alcohol constituted 19% of the labeled products, a significant but lower yield compared to the dominant α-ketol pathway [1]. This provides a quantitative baseline for its relative abundance in a defined in vitro system.

Tissue abundance

Cross-study comparable

14% of recovered radioactivity in leaves, 19% in stolons (5 pp higher).

Tissue-specific 9-LOX pathway flux reference range.

In planta concentration variability documented.

Evidence Dimension	Relative product yield in a competitive enzymatic reaction
Target Compound Data	19% of recovered radioactivity
Comparator Or Baseline	9-hydroxy-10-oxo-12(Z)-octadecenoic acid (α-ketol)
Quantified Difference	The α-ketol is the major product at 59%, making the epoxy alcohol the second most abundant, well-defined product.
Conditions	Incubation of linoleic acid-supplied potato homogenate [1].

Why This Matters

For researchers studying lipid oxidation in potato or related systems, this compound is a necessary standard for quantifying a major, specific branch point in the metabolic network.

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. View Source
• [2] Hamberg, M. (2000). New cyclopentenone fatty acids formed from linoleic and linolenic acids in potato. Lipids, 35(4), 353–363. View Source

Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate: Prioritized Applications Based on Quantitative Evidence

Analytical Reference Standard for Plant Oxylipin Profiling

Use this compound as a co-elution standard for GC-MS or LC-MS/MS analysis to accurately identify and quantify 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate in plant tissue extracts. Its defined stereochemistry and retention time are critical for distinguishing it from other regio- and stereoisomers generated by the lipoxygenase pathway [1]. This is essential for studies on potato, Arabidopsis, and other plant species where this oxylipin branch is active [1].

Enzymatic Substrate for Epoxide Hydrolase Studies

The compound serves as a specific substrate for epoxide hydrolases (EHs) to study the stereospecific hydrolysis of fatty acid epoxides. Research shows that the 10(S),11(S)-epoxy alcohol is the direct precursor to 9(S),10(S),11(R)-trihydroxyoctadecenoate, an antifungal agent [1]. Its use in enzyme kinetics assays will clarify the substrate preference and catalytic mechanism of plant and microbial EHs involved in defense signaling.

Biosynthetic Intermediate for Antifungal Trihydroxy Oxylipin Production

For research groups synthesizing or characterizing antifungal oxylipins, this compound is the immediate precursor to 9(S),10(S),11(R)-trihydroxy-12(Z)-octadecenoate [1]. Its use as a starting material or reference standard ensures the production and identification of the biologically active trihydroxy compound with the correct stereochemistry, which is crucial for structure-activity relationship (SAR) studies.

Application

Selection Property

Validation Focus

Plant 9-LOX/EAS oxylipin profiling

Stereochemically defined 10(S),11(S) standard

Retention time and MS signature match

Epoxide hydrolase substrate assay

Natural enantiomer for kinetic studies

Substrate stereoselectivity and trihydroxy product identity

Trihydroxy oxylipin standard synthesis

Single-enantiomer precursor with defined hydrolysis

Stereochemical homogeneity of trihydroxy product

CYP74 EAS comparative enzymology

Plant-type regioisomer (10,11-epoxy-9-hydroxy)

Regiospecificity benchmarking vs. algal EAS product

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. View Source